Cas no 730949-70-9 (3-butyl-8-(hydroxymethyl)-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 3-butyl-8-(hydroxymethyl)-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 730949-70-9
• MF: C₁₃H₂₀N₄O₃
• MW: 280.322902679443
• CID: 844003
• PubChem ID: 3869400
• Update Time: 2025-04-19

3-butyl-8-(hydroxymethyl)-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-BUTYL-8-HYDROXYMETHYL-7-PROPYL-3,7-DIHYDRO-PURINE-2,6-DIONE
• 3-butyl-8-(hydroxymethyl)-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 730949-70-9
• 3-butyl-8-(hydroxymethyl)-7-propylpurine-2,6-dione
• J-512151
• 3-Butyl-8-(hydroxymethyl)-7-propyl-1H-purine-2,6(3H,7H)-dione
• AKOS000117330
• EN300-06493
• SR-01000046914-1
• Z56943381
• SR-01000046914
• 3-Butyl-3,7-dihydro-8-(hydroxymethyl)-7-propyl-1H-purine-2,6-dione
• DTXSID801166366
• G35899

• MDL： MFCD04621461
• Inchi： 1S/C13H20N4O3/c1-3-5-7-17-11-10(12(19)15-13(17)20)16(6-4-2)9(8-18)14-11/h18H,3-8H2,1-2H3,(H,15,19,20)
• InChI Key： IYFNZUXNWPIACG-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(CO)N2CCC)N(C(N1)=O)CCCC

Computed Properties

• Exact Mass: 280.15354051g/mol
• Monoisotopic Mass: 280.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 87.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines